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Compound of Interest

Compound Name: Randaiol

Cat. No.: B041719 Get Quote

Despite a comprehensive search of chemical databases and scientific literature, the natural

product designated as "Randaiol" (ChEMBL ID: CHEMBL555924) remains a chemical enigma.

No peer-reviewed publications detailing its isolation, structure elucidation, synthesis, or

biological activity could be located. This profound lack of publicly available data makes the

creation of an in-depth technical guide on its structure and confirmation an impossible task at

this time.

The ChEMBL database, a repository of bioactive drug-like small molecules, lists Randaiol with

the molecular formula C15H14O3.[1] However, it provides no associated chemical structure,

spectroscopic data, or references to primary scientific literature. This absence of foundational

information prevents any meaningful discussion of its chemical properties, the experimental

protocols used for its characterization, or its potential biological significance.

Further investigation into natural products with the same molecular formula, C15H14O3,

reveals the existence of several well-characterized compounds, including the naphthoquinone

Lapachol and the guaianolide Taraxacin.[2][3] It is plausible that Randaiol could be an isomer

of these or a related compound, but without any experimental evidence, this remains purely

speculative.

The process of structure elucidation for a novel natural product is a meticulous and multi-

faceted endeavor. It typically involves a series of sophisticated analytical techniques to piece

together the molecule's atomic framework.
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Standard Workflow for Natural Product Structure
Elucidation
For a hypothetical compound like Randaiol, the scientific journey from discovery to structural

confirmation would generally follow the workflow outlined below.
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Isolation and Purification

Spectroscopic Analysis

Structure Determination

Structure Confirmation

Collection of Biological Material

Solvent Extraction

Chromatographic Separation
(e.g., Column, HPLC)

Isolation of Pure Compound

Mass Spectrometry (MS)
(Molecular Formula Determination)

Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HMBC, HSQC)

Infrared (IR) Spectroscopy
(Functional Group Identification)

UV-Vis Spectroscopy
(Chromophore Identification)

Data Interpretation and
Fragment Assembly

Proposed 2D Structure

Stereochemical Analysis
(e.g., NOESY, X-ray Crystallography)

Final 3D Structure

Chemical Synthesis Biological Activity Confirmation

Comparison of Spectroscopic Data
of Natural and Synthetic Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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